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Compound of Interest

Compound Name: Ala-Val

Cat. No.: B112474

Essential Safety and Handling Guide for Ala-Val

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with Ala-Val (Alanyl-valine). The following
procedures detail the necessary personal protective equipment (PPE), operational plans for
safe handling, and disposal protocols to ensure a secure laboratory environment.

Hazard Identification and Classification

Ala-Val is a dipeptide that is not classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] However, it is
categorized as causing serious eye irritation.[2] Standard laboratory hygiene and safety
practices are recommended to minimize exposure.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Ala-Val to determine the specific PPE
required for the planned procedures. The following table summarizes the recommended PPE
for handling this compound.
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Recommended for Higher

PPE Category Minimum Requirement Concentrations or Aerosol
Generation
) Chemical-resistant or
Body Protection Laboratory coat

disposable coveralls

Double gloving for enhanced

Hand Protection Disposable nitrile gloves )
protection
. Safety glasses with side- Full-face shield or safety
Eye & Face Protection ) ]
shields (marked with "Z87") goggles for splash hazards

) N95 respirator or higher if
Not generally required for _ _ o
) ) o there is a risk of aerosolization
Respiratory Protection small quantities in a well- ) N
] or handling of large quantities
ventilated area i
of powdered peptide

Foot Protection Closed-toe shoes Chemical-resistant boots

Operational Plan: Handling and Storage

Adherence to the following handling and storage protocols is critical for maintaining the integrity
of Ala-Val and ensuring the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the
powdered form to avoid dust formation and inhalation.[1]

Avoid contact with skin and eyes.[1]

Use non-sparking tools to prevent electrostatic discharge.[1]

When preparing solutions, add the solid to the liquid to minimize dusting.
Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
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» Keep away from incompatible materials such as strong oxidizing agents.

» Store apart from foodstuff containers.[1]

Disposal Plan

Proper disposal of Ala-Val and any contaminated materials is essential to prevent
environmental release. All waste should be handled in accordance with institutional and local
regulations for non-hazardous chemical waste.[4][5]

Solid Waste:

« All contaminated solid waste, including gloves, pipette tips, and empty vials, should be
collected in a designated and clearly labeled waste container.

« For final disposal, follow your institution's guidelines for non-hazardous chemical waste. This
may involve incineration or landfilling by a licensed waste disposal service.[4]

Liquid Waste:
o Unused or waste solutions of Ala-Val should be collected in a labeled waste container.

o For small quantities of aqueous solutions, disposal down the sanitary sewer with copious
amounts of water may be permissible, but it is crucial to verify this with your institution's
Environmental Health and Safety (EHS) office and local regulations.[5][6]

» Do not dispose of undiluted or concentrated solutions down the drain.

Spill Management

In the event of a spill:
o Evacuate non-essential personnel from the area.
e Ensure the area is well-ventilated.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).
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e Collect the absorbed material into a sealed container for hazardous waste disposal.

« Clean the spill area with a suitable solvent or detergent and water.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[7][8]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[7][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention.[7][8]

 Ingestion: Do not induce vomiting. Wash out the mouth with water and seek medical
attention.[7][8]

Suantitative [

Property Value Source
Molecular Formula C8H16N203 [2][9]
Molecular Weight 188.22 g/mol [2][9]
Physical Description Solid [2][9]
LogP -2.49 (Extrapolated) [2][9]

Experimental Workflow and Safety Decision-Making

The following diagrams illustrate the general workflow for handling Ala-Val and the associated
safety decision-making process.
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General Experimental Workflow for Handling Ala-Val
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Y
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:
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;
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Y
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Caption: A step-by-step workflow for the safe handling of Ala-Val in a laboratory setting.
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PPE Selection Logic for Handling Ala-Val
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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